5,6,7,8-Tetrahydronaphthalene-2,3-diamine
Overview
Description
Scientific Research Applications
Eco-Friendly Synthesis
The research by Damera and Pagadala (2023) highlights an eco-friendly approach for constructing multi-functionalized benzenes, including derivatives of 5,6,7,8-tetrahydronaphthalene. This technique uses a mortar and pestle grinding method, aligning with green chemistry principles.
Building Blocks for Drug and Odorant Synthesis
Büttner et al. (2007) developed a building block for synthesizing biologically active 5,8-disila-5,6,7,8-tetrahydronaphthalene derivatives, demonstrating its use in creating the retinoid agonist disila-bexarotene (Büttner et al., 2007).
Synthesis for Therapeutic Applications
Zherebtsov et al. (2020) developed a one-step procedure for synthesizing 5,6,7,8-tetrahydronaphthalene derivatives, significant for therapeutic applications (Zherebtsov et al., 2020).
Antioxidant and Tumor Inhibitory Activities
A study by Hamdy et al. (2013) explored the synthesis of 5,6,7,8-tetrahydronaphthalene derivatives, revealing their antioxidant and tumor inhibitory properties, which are promising for cancer treatment applications (Hamdy et al., 2013).
Solid State NMR and X-ray Crystallographic Investigation
Facey et al. (1996) investigated the solid-state disorder of tetrahydronaphthalene derivatives using solid-state NMR and X-ray diffraction, contributing to the understanding of molecular conformations in solid states (Facey et al., 1996).
Pharmaceutical Synthesis
Drawanz et al. (2017) researched the synthesis of 5,6,7,8-tetrahydronaphthalen-1-amine as a precursor for pharmaceutical compounds like thiazolidinones and benzothiazepinones, highlighting its role in creating diverse therapeutic agents (Drawanz et al., 2017).
properties
IUPAC Name |
5,6,7,8-tetrahydronaphthalene-2,3-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h5-6H,1-4,11-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPPRONHQRPJMMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=CC(=C(C=C2C1)N)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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